Cas no 111716-77-9 (4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole)

• Product Name: 4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole
• CAS No: 111716-77-9
• MF: C₂₂H₁₅F₃N₂
• MW: 364.363115549088
• CID: 2607159
• PubChem ID: 14028963
• Update Time: 2025-04-21

4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-diphenyl-2-[2-(trifluoromethyl)phenyl]-1H-imidazole
• SCHEMBL10717401
• DTXSID60554635
• 111716-77-9
• 4,5-diphenyl-2-(2-(trifluoromethyl)phenyl)-1h-imidazole

• Inchi： 1S/C22H15F3N2/c23-22(24,25)18-14-8-7-13-17(18)21-26-19(15-9-3-1-4-10-15)20(27-21)16-11-5-2-6-12-16/h1-14H,(H,26,27)
• InChI Key： WEDRNIUGRMVICZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)(F)F

Computed Properties

• Exact Mass: 364.11873297Da
• Monoisotopic Mass: 364.11873297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.7Ų